Cas no 103498-69-7 (Benzonitrile,2,4,6-trifluoro-, radical ion(1-) (9CI))

• Product Name: Benzonitrile,2,4,6-trifluoro-, radical ion(1-) (9CI)
• CAS No: 103498-69-7
• MF: C₇H₂F₃N
• MW: 157.092691898346
• CID: 125700
• PubChem ID: 737177
• Update Time: 2025-04-18

Benzonitrile,2,4,6-trifluoro-, radical ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,4,6-trifluoro-, radical ion(1-) (9CI)
• 2,4,6-Trifluorobenzonitrileanion radical
• HTKFGTCCOJIUIK-UHFFFAOYSA-N
• 2,4,6-Trifluorobenzonitrile, 97%
• BCP13068
• 103498-69-7
• 2,4,6-ditrfluorobenzonitrile
• AS-45869
• SCHEMBL185766
• Benzonitrile, 2,4,6-trifluoro-
• CS-W017738
• AC-4107
• FT-0609863
• 2,4,6-Trifluorobenzonitrile
• 96606-37-0
• AM20050016
• 2,4,6-trifluorobenzenecarbonitrile
• AKOS005762911
• DTXSID80353182
• CK2158
• 2,4,6-trifluoro-benzonitrile
• EN300-125463
• T1908
• SY006748
• MFCD00042399
• Benzonitrile, 2,4,6-trifluoro-, radical ion(1-) (9CI)

• Inchi： 1S/C7H2F3N/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H
• InChI Key： HTKFGTCCOJIUIK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C#N)F)F

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 157.01393355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 52.54